Cas no 101398-52-1 (Methanimidamide,N'-[4-cyano-3-(cyanomethyl)-1-phenyl-1H-pyrazol-5-yl]-N,N-dimethyl-)

• Product Name: Methanimidamide,N'-[4-cyano-3-(cyanomethyl)-1-phenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
• CAS No: 101398-52-1
• MF: C₁₅H₁₄N₆
• MW: 278.311861515045
• CID: 151337
• PubChem ID: 9568622
• Update Time: 2025-04-19

Methanimidamide,N'-[4-cyano-3-(cyanomethyl)-1-phenyl-1H-pyrazol-5-yl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N'-[4-cyano-3-(cyanomethyl)-1-phenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
• NSC 168433
• N'-[4-cyano-5-(cyanomethyl)-2-phenylpyrazol-3-yl]-N,N-dimethylmethanimidamide
• FORMAMIDINE, N'-(4-CYANO-3-CYANOMETHYL-1-PHENYLPYRAZOL-5-YL)-N,N-DIMETHYL-
• N'-(4-Cyano-3-(cyanomethyl)-1-phenyl-1H-pyrazol-5-yl)-N,N-dimethylimidoformamide
• NSC168433
• N,N-Dimethyl-N'-(4-cyano-3-cyanomethyl-1-phenyl-5-pyrazole)formamidine
• 101398-52-1
• N'-[4-cyano-5-(cyanomethyl)-2-phenyl-pyrazol-3-yl]-N,N-dimethyl-formamidine

• Inchi： 1S/C15H14N6/c1-20(2)11-18-15-13(10-17)14(8-9-16)19-21(15)12-6-4-3-5-7-12/h3-7,11H,8H2,1-2H3/b18-11+
• InChI Key： DPYQUWGGLAXABI-WOJGMQOQSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C#N)C(CC#N)=N1)/N=C/N(C)C

Computed Properties

• Exact Mass: 278.12822
• Monoisotopic Mass: 278.127994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81
• XLogP3: 1.3

Experimental Properties

• Density: 1.16
• Boiling Point: 516.5°Cat760mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.618
• PSA: 81
• LogP: 2.03146